Cas no 1619967-09-7 ((3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane))
![(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) structure](https://www.kuujia.com/scimg/cas/1619967-09-7x500.png)
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) Chemical and Physical Properties
Names and Identifiers
-
- (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)
- 5,5'-Bis(trimethylstannyl)-3,3'-difluoro-2,2'-bithiophene
- [4-fluoro-5-(3-fluoro-5-trimethylstannylthiophen-2-yl)thiophen-2-yl]-trimethylstannane
- CID 127256180
- Stannane, 1,1'-(3,3'-difluoro[2,2'-bithiophene]-5,5'-diyl)bis[1,1,1-trimethyl-
- 3,3'-Difluoro-5,5'-bis(trimethylstannyl)-2,2'-bithiophene
- DFBT-bisSn
- (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) ISO 9001:2015 REACH
- 2T2F-2Sn
- DFBT-bisSn Monomer
- CS-0198569
- D78057
- C14H20F2S2Sn2
- D5436
- MFCD30543603
- (3,3 inverted exclamation mark -Difluoro-[2,2 inverted exclamation mark -bithiophene]-5,5 inverted exclamation mark -diyl)bis(trimethylstannane)
- 1619967-09-7
- SY100713
- 834-552-6
- (3,3'-Difluoro-(2,2'-bithiophene)-5,5'-diyl)bis(trimethylstannane)
-
- MDL: MFCD30543603
- Inchi: 1S/C8H2F2S2.6CH3.2Sn/c9-5-1-3-11-7(5)8-6(10)2-4-12-8;;;;;;;;/h1-2H;6*1H3;;
- InChI Key: LHSHSFDCEZYLMZ-UHFFFAOYSA-N
- SMILES: [Sn](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C1=C([H])C(=C(C2=C(C([H])=C(S2)[Sn](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])F)S1)F
Computed Properties
- Exact Mass: 527.90126g/mol
- Surface Charge: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 529.90185g/mol
- Monoisotopic Mass: 529.90185g/mol
- Topological Polar Surface Area: 56.5Ų
- Heavy Atom Count: 20
- Complexity: 320
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Boiling Point: 410.9±55.0 °C at 760 mmHg
- Flash Point: 202.3±31.5 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:dangerous
- Hazard Statement: H300+H310+H330-H410
- Warning Statement: P260-P262-P264-P270-P271-P273-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P391-P403+P233-P405-P501
- Safety Instruction: H300+H310+H330+H410
- PackingGroup:I
- Storage Condition:Store at 4 ℃, better at -4 ℃
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) Customs Data
- HS CODE:2934.99.4400
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
BAI LING WEI Technology Co., Ltd. | 2577512-100MG |
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane), 99% |
1619967-09-7 | 99% | 100MG |
¥ 640 | 2022-04-26 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HS915-200mg |
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) |
1619967-09-7 | 97% | 200mg |
1354.0CNY | 2021-07-14 | |
abcr | AB548464-1 g |
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane); . |
1619967-09-7 | 1g |
€461.80 | 2023-06-14 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1269239-250mg |
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) |
1619967-09-7 | 98% | 250mg |
¥288.00 | 2023-11-21 | |
eNovation Chemicals LLC | D758352-1g |
Stannane, 1,1'-(3,3'-difluoro[2,2'-bithiophene]-5,5'-diyl)bis[1,1,1-trimethyl- |
1619967-09-7 | 97% | 1g |
$695 | 2023-09-04 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HS915-50mg |
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) |
1619967-09-7 | 97% | 50mg |
541.0CNY | 2021-07-14 | |
eNovation Chemicals LLC | D758352-100mg |
Stannane, 1,1'-(3,3'-difluoro[2,2'-bithiophene]-5,5'-diyl)bis[1,1,1-trimethyl- |
1619967-09-7 | 97% | 100mg |
$240 | 2023-09-04 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5436-100mg |
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) |
1619967-09-7 | 98.0%(LC) | 100mg |
1990CNY | 2021-05-07 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1269239-1g |
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) |
1619967-09-7 | 98% | 1g |
¥1170.00 | 2023-11-21 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D869827-1g |
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) |
1619967-09-7 | 98% | 1g |
2,102.40 | 2021-05-17 |
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) Related Literature
-
1. Book reviews
-
Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
-
Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
-
4. Back matter
Additional information on (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)
Recent Advances in the Application of (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) (CAS: 1619967-09-7) in Chemical Biology and Pharmaceutical Research
The compound (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) (CAS: 1619967-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This organotin compound, characterized by its bithiophene core and fluorine substituents, serves as a critical intermediate in the synthesis of conjugated polymers and small molecules with potential therapeutic applications. Recent studies have highlighted its role in the development of organic electronic materials, photodynamic therapy agents, and targeted drug delivery systems.
One of the most notable advancements involves the use of this compound in the synthesis of conjugated polymers for organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). Researchers have demonstrated that the fluorine atoms and stannane groups in the molecule enhance the electron-withdrawing properties and stability of the resulting polymers, leading to improved device performance. A 2023 study published in Advanced Materials reported a power conversion efficiency (PCE) of over 12% in OPVs fabricated using polymers derived from this precursor, marking a significant milestone in the field.
In the realm of pharmaceutical research, (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) has been explored as a building block for the development of photosensitizers in photodynamic therapy (PDT). Its ability to generate reactive oxygen species (ROS) upon light irradiation makes it a promising candidate for cancer treatment. A recent preclinical study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent cytotoxicity against various cancer cell lines, with minimal dark toxicity, underscoring its potential as a next-generation PDT agent.
Furthermore, the compound's utility in targeted drug delivery systems has been investigated. Its bithiophene backbone allows for facile functionalization with targeting ligands, enabling the precise delivery of therapeutic payloads to diseased tissues. A 2024 study in Bioconjugate Chemistry showcased the development of a nanoparticle-based delivery system using this compound, which achieved enhanced tumor accumulation and reduced off-target effects in murine models.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane), as well as in optimizing its biocompatibility for clinical applications. Ongoing research aims to address these limitations through innovative synthetic strategies and formulation techniques. The compound's multifaceted applications underscore its importance as a key player in the intersection of chemical biology and pharmaceutical sciences, with the potential to drive future innovations in both fields.
1619967-09-7 ((3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)) Related Products
- 347838-21-5(2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene,3,3',3'',3''',3'''',3''''',4,4',4'',4''',4'''',4''''',5,5'''''-tetradecafluoro-)
- 201144-15-2(Stannane, tributyl(5'-octadecyl[2,2'-bithiophen]-5-yl)-)
- 664335-41-5(2,2'-BITHIOPHENE, 3-FLUORO-)
- 773069-33-3(2,2'-BITHIOPHENE, 3,3',4,4',5,5'-HEXAFLUORO-)
- 870718-98-2(2,2':5',2''-TERTHIOPHENE, 3,3',3'',4,4',4'',5,5''-OCTAFLUORO-)
- 1220429-08-2(2,2'-Bithiophene, 3,3',4,4'-tetrafluoro-)
- 664335-42-6(2,2'-Bithiophene, 3,5'-difluoro-)
- 415927-94-5(Stannane, [5-(9-anthracenyl)-2-thienyl]trimethyl-)
- 773069-31-1(2,2':5',2'':5'',2'''-Quaterthiophene, 3,3',3'',3''',4,4',4'',4''',5,5'''-decafluoro-)
- 205436-39-1(Stannane, trimethyl(5'-phenyl[2,2'-bithiophen]-5-yl)-)
